![molecular formula C9H14N2 B2380039 Ethyl[(6-methylpyridin-2-yl)methyl]amine CAS No. 499769-44-7](/img/structure/B2380039.png)
Ethyl[(6-methylpyridin-2-yl)methyl]amine
Cat. No. B2380039
Key on ui cas rn:
499769-44-7
M. Wt: 150.225
InChI Key: FCDHFFGNRGXMOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07435815B2
Procedure details
prepared by reaction of ethylamine with 6-methyl-pyridine-2-carbaldehyde
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([NH2:3])[CH3:2].[CH3:4][C:5]1[N:10]=[C:9]([CH:11]=O)[CH:8]=[CH:7][CH:6]=1>>[CH2:1]([NH:3][CH2:11][C:9]1[CH:8]=[CH:7][CH:6]=[C:5]([CH3:4])[N:10]=1)[CH3:2]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC1=CC=CC(=N1)C=O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
C(C)NCC1=NC(=CC=C1)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
